Cas no 879947-99-6 (2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 879947-99-6
• MF: C₁₂H₈ClFN₂O₂S
• MW: 298.720523834229
• CID: 6348726
• PubChem ID: 16436241
• Update Time: 2025-05-19

2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• 2-fluorophenyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate
• CCG-144206
• (2-fluorophenyl) 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• HMS1632G07
• 879947-99-6
• Z57908089
• EN300-24196913
• AKOS001873039

• Inchi： 1S/C12H8ClFN2O2S/c1-19-12-15-6-7(13)10(16-12)11(17)18-9-5-3-2-4-8(9)14/h2-6H,1H3
• InChI Key： NCPQCAYOHPNLAW-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OC1C=CC=CC=1F)SC

Computed Properties

• Exact Mass: 297.9979045g/mol
• Monoisotopic Mass: 297.9979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.4Ų

Additional information on 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

Comprehensive Overview of 2-Fluorophenyl 5-Chloro-2-(Methylsulfanyl)Pyrimidine-4-Carboxylate (CAS No. 879947-99-6)

2-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 879947-99-6) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a fluorophenyl moiety, a chloro-substituted pyrimidine ring, and a methylsulfanyl group, making it a versatile intermediate for drug discovery and material science applications.

The molecular structure of 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate contributes to its distinct physicochemical properties. With a molecular weight of 312.76 g/mol, this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, while showing limited water solubility. Researchers are particularly interested in its stability under various pH conditions, which makes it suitable for formulation studies in medicinal chemistry.

In pharmaceutical applications, CAS 879947-99-6 has drawn attention as a potential building block for kinase inhibitors and antiviral agents. Recent studies suggest that the pyrimidine-4-carboxylate scaffold can interact with biological targets involved in inflammation and metabolic disorders. The presence of both fluoro and chloro substituents enhances the compound's ability to penetrate cell membranes, a critical factor in drug bioavailability.

The agrochemical industry has explored 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate as a precursor for novel crop protection agents. Its structural features may contribute to the development of fungicides with improved environmental profiles, addressing growing concerns about sustainable agriculture. Researchers are investigating how the methylsulfanyl group influences the compound's mode of action against plant pathogens.

Synthetic approaches to 879947-99-6 typically involve multi-step organic reactions starting from commercially available pyrimidine precursors. Recent advancements in green chemistry have led to more efficient synthesis routes with higher yields and reduced waste generation. The compound's purity is crucial for research applications, with HPLC analysis typically showing ≥95% purity for standard research samples.

Market trends indicate growing demand for specialized pyrimidine derivatives like 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate, particularly in the Asia-Pacific region where pharmaceutical innovation is accelerating. Regulatory considerations for this compound vary by jurisdiction, but it generally falls under standard laboratory chemical classifications when used for research purposes.

Storage and handling recommendations for CAS 879947-99-6 include protection from moisture and storage at room temperature in well-sealed containers. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including the use of personal protective equipment and proper ventilation.

Analytical characterization of 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, essential quality control measures for research applications.

Future research directions for 879947-99-6 may explore its potential in materials science, particularly in the development of organic electronic materials. The conjugated system of the pyrimidine ring combined with the electron-withdrawing carboxylate group suggests possible applications in organic semiconductors or photovoltaic materials.

For researchers sourcing 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate, it's important to verify supplier credentials and request comprehensive analytical data. The compound is typically available in milligram to kilogram quantities from specialty chemical providers catering to the pharmaceutical and agrochemical research sectors.

Environmental fate studies of CAS 879947-99-6 are limited but suggest moderate persistence in soil systems. As with all research chemicals, proper disposal methods should be followed in accordance with local regulations to minimize environmental impact.

The intellectual property landscape surrounding 2-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate includes several patents describing its synthesis and potential applications. Researchers should conduct thorough patent searches before developing commercial applications based on this compound.

In summary, 879947-99-6 represents an interesting case study in the design of functionalized pyrimidine derivatives with dual pharmaceutical and agrochemical potential. Its balanced combination of lipophilic and polar groups, along with the strategic placement of halogen atoms, makes it a valuable tool for medicinal chemists and material scientists alike.